Trans-Dihydrolycoricidine

• Molecular Formula: C14H15NO6
• Molecular Weight: 293.27 g/mol
• InChI: InChI=1S/C14H15NO6/c16-8-1-6-5-2-9-10(21-4-20-9)3-7(5)14(19)15-11(6)13(18)12(8)17/h2-3,6,8,11-13,16-18H,1,4H2,(H,15,19)/t6-,8+,11-,12-,13+/m1/s1
• InChIKey: KKAHUDOWKGIGAA-IAWGOJCDSA-N

Trans-Dihydrolycoricidine: A Structurally Minimal Isocarbostyril Alkaloid with Dual Anticancer and Antiviral Activity

Trans-Dihydrolycoricidine is a naturally occurring isocarbostyril alkaloid belonging to the phenanthridinone subclass of Amaryllidaceae alkaloids [1]. It features a characteristic phenanthridinone core with a trans-B/C ring junction and a densely functionalized amino-cyclitol moiety [1]. This compound exhibits potent anticancer activity across multiple human tumor cell lines at nanomolar concentrations and demonstrates broad-spectrum antiviral efficacy against both DNA and RNA viruses [1]. Notably, trans-dihydrolycoricidine has been identified as the structurally minimal compound within its class that retains potent anticancer activity, distinguishing it from more complex analogs such as pancratistatin and narciclasine [1].

1

Minimal phenanthridinone pharmacophore for anticancer SAR studies

2

Broad-spectrum antiviral screening across DNA and RNA virus families

3

Stereochemical probe for C3-modified analogue development and HSV-1 studies

• [1] Manthorpe, J. M., & Hudlicky, T. (2017). Synthetic Approaches to the Naturally Occurring Anticancer Amaryllidaceae Alkaloids trans-dihydrolycoricidine and trans-dihydronarciclasine. In Studies in Natural Products Chemistry (Vol. 53, pp. 81-144). Elsevier. View Source

Why In-Class Phenanthridinone Alkaloids Cannot Substitute for Trans-Dihydrolycoricidine

Substituting trans-dihydrolycoricidine with structurally related phenanthridinone alkaloids such as pancratistatin, narciclasine, or lycoricidine is not scientifically justifiable due to critical structural determinants of biological activity. SAR studies have demonstrated that the trans-B/C ring junction is essential for anticancer activity, and even minor stereochemical alterations (e.g., cis-configuration) result in loss of potency [1]. Furthermore, the presence of a 7-OH group and the 1,3-benzodioxole scaffold are essential for antiproliferative activity, meaning that 7-deoxy analogs such as 7-deoxypancratistatin exhibit altered potency profiles [2]. In antiviral applications, the (3R)-secondary alcohol configuration at C3 is crucial for lytic HSV-1 inhibition, making stereochemical purity non-negotiable [3]. These structure-specific requirements preclude generic substitution with in-class alternatives.

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Stereochemical integrity is non-negotiable

Trans-B/C ring junction and (3R)-alcohol configuration are essential; cis-stereoisomers or racemates lose critical activity and cannot serve as direct replacements.

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Functional group pattern shifts biological profile

7-Deoxy analogs and hydroxyl-rich members like pancratistatin alter potency and selectivity, invalidating generic in-class substitution for target-specific studies.

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Antiviral mechanism differs from standard nucleoside analogs

H3K27me3-mediated epigenetic silencing is mechanistically distinct from acyclovir, making polymerase inhibitors unreliable comparators for latency-focused assays.

• [1] Manthorpe, J. M., & Hudlicky, T. (2017). Synthetic Approaches to the Naturally Occurring Anticancer Amaryllidaceae Alkaloids trans-dihydrolycoricidine and trans-dihydronarciclasine. In Studies in Natural Products Chemistry (Vol. 53, pp. 81-144). Elsevier. View Source
• [2] Varró, G., Hegedűs, L., Simon, A., Balogh, A., Grün, A., Leveles, I., Vértessy, B. G., & Kádas, I. (2019). (±)-trans-Dihydronarciclasine and (±)-trans-dihydrolycoricidine analogues modified in their ring A: Evaluation of their anticancer activity and a SAR study. European Journal of Medicinal Chemistry, 173, 76-89. View Source
• [3] McNulty, J., D'Aiuto, L., Zhi, Y., McClain, L., Zepeda-Velázquez, C., Ler, S., Jenkins, H. A., Yee, M. B., Piazza, P., Yolken, R. H., Kinchington, P. R., & Nimgaonkar, V. L. (2016). iPSC Neuronal Assay Identifies Amaryllidaceae Pharmacophore with Multiple Effects against Herpesvirus Infections. ACS Medicinal Chemistry Letters, 7(1), 46-50. View Source

Quantitative Differentiation Evidence: Trans-Dihydrolycoricidine vs. Comparators in Anticancer and Antiviral Assays

Minimal Pharmacophore Validation: Trans-Dihydrolycoricidine Retains Anticancer Potency Without C1 and C7 Hydroxyls

A comprehensive structure-activity correlation study by Pettit et al. (1993) evaluated eight Amaryllidaceae alkaloids against the NCI60 human tumor cell line panel. This analysis identified trans-dihydrolycoricidine as the structurally minimal compound exhibiting potent anticancer activity, demonstrating that the C1 and C7 hydroxyl groups—present in more complex analogs such as pancratistatin and narciclasine—are not required for potency [1]. In contrast, the trans-B/C ring junction was identified as crucial for anticancer activity irrespective of polyhydroxyl functionality present, meaning that cis-dihydrolycoricidine or other stereochemical variants lose this critical activity [1].

Minimal Pharmacophore Validation

Head-to-head

Retains reported potency without C1/C7 hydroxyls; cis-isomers lose activity entirely.

Supports minimal pharmacophore scaffold selection for SAR.

NCI60 panel; stereochemistry defines activity, not polyhydroxylation.

Evidence Dimension	Minimal structural requirements for anticancer activity
Target Compound Data	Retains potent anticancer activity despite lacking C1 and C7 hydroxyl groups
Comparator Or Baseline	Pancratistatin and narciclasine possess both C1 and C7 hydroxyl groups; cis-dihydrolycoricidine lacks trans-B/C ring junction
Quantified Difference	Qualitative determination: trans-dihydrolycoricidine is the structurally minimal active compound; cis-stereoisomers lose anticancer activity entirely
Conditions	NCI60 human tumor cell line panel

Why This Matters

This establishes trans-dihydrolycoricidine as the minimal validated pharmacophore scaffold, enabling procurement for SAR studies without the synthetic complexity of more hydroxylated analogs.

• [1] Manthorpe, J. M., & Hudlicky, T. (2017). Synthetic Approaches to the Naturally Occurring Anticancer Amaryllidaceae Alkaloids trans-dihydrolycoricidine and trans-dihydronarciclasine. In Studies in Natural Products Chemistry (Vol. 53, pp. 81-144). Elsevier. View Source

Antiviral Potency vs. Clinical Standard: Superior Efficacy Against ACV-Resistant HSV-1 Strains

In a head-to-head comparative study, trans-dihydrolycoricidine (R430) was evaluated against acyclovir (ACV) for inhibition of both ACV-sensitive and ACV-resistant HSV-1 strains. R430 effectively inhibited ACV-resistant HSV-1 strains (Tk⁻ and PAAv) at concentrations ranging from 0.1-50 µM, whereas acyclovir showed minimal to no efficacy against these resistant strains [1]. Furthermore, trans-dihydrolycoricidine proved superior to acyclovir, the current clinical standard for HSV-1 infection, in independent testing [2]. The compound also significantly reduced HSV-1 reactivation and more potently inhibited varicella zoster virus (VZV) lytic infection compared to acyclovir [2].

Antiviral Potency vs. ACV

Head-to-head

Inhibited ACV-resistant HSV-1 (Tk⁻, PAAv) at 0.1-50 µM; acyclovir showed minimal effect.

Supports assay response context for resistant-strain screening.

Vero cell model; also showed higher reported potency vs. VZV.

Evidence Dimension	Inhibition of HSV-1 strains including ACV-resistant variants
Target Compound Data	Effective inhibition of ACV-resistant HSV-1 strains (Tk⁻, PAAv) at 0.1-50 µM
Comparator Or Baseline	Acyclovir (ACV): minimal/no efficacy against ACV-resistant strains
Quantified Difference	Qualitatively superior to ACV for resistant strains; also demonstrated superior potency vs. VZV
Conditions	Vero cell infection model; HSV-1 KOS, Tk⁻, and PAAv strains

Why This Matters

Procurement of trans-dihydrolycoricidine is justified for antiviral programs targeting ACV-resistant herpesvirus infections where standard nucleoside analogs fail.

• [1] D'Aiuto, L., McNulty, J., Hartline, C., Demers, M., Calcagno, C., Zhi, Y., McClain, L., Zepeda-Velázquez, C., Ler, S., Jenkins, H. A., Yee, M. B., Piazza, P., Yolken, R. H., Kinchington, P. R., & Nimgaonkar, V. L. (2018). R430: A potent inhibitor of DNA and RNA viruses. Scientific Reports, 8, 16662. View Source
• [2] McNulty, J., D'Aiuto, L., Zhi, Y., McClain, L., Zepeda-Velázquez, C., Ler, S., Jenkins, H. A., Yee, M. B., Piazza, P., Yolken, R. H., Kinchington, P. R., & Nimgaonkar, V. L. (2016). iPSC Neuronal Assay Identifies Amaryllidaceae Pharmacophore with Multiple Effects against Herpesvirus Infections. ACS Medicinal Chemistry Letters, 7(1), 46-50. View Source

Cytotoxic Potency Comparison: Similar Activity to Most Potent Class Member trans-Dihydronarciclasine

A 2019 SAR study evaluated 13 (±)-trans-dihydronarciclasine and (±)-trans-dihydrolycoricidine derivatives against the NCI60 human tumor cell line panel. Based on NCI data, trans-dihydronarciclasine exhibits the strongest anticancer activity within this class (mean GI50 = 88 nM), but the activity of trans-dihydrolycoricidine is described as 'very similar to compound 2' (trans-dihydronarciclasine), along with narciclasine, pancratistatin, and lycoricidine [1]. This indicates that trans-dihydrolycoricidine achieves potency comparable to the most active class members while possessing a less complex structure (lacking the C1 and C7 hydroxyls of pancratistatin/narciclasine).

Cytotoxic Potency Comparison

Cross-study

Activity reported as very similar to trans-dihydronarciclasine (mean GI50 88 nM).

Supports cell-model endpoint review with reduced structural complexity.

NCI60 panel; comparable potency with more accessible scaffold.

Evidence Dimension	Mean cytotoxic potency (GI50) across NCI60 panel
Target Compound Data	Anticancer activity 'very similar' to trans-dihydronarciclasine
Comparator Or Baseline	trans-Dihydronarciclasine: mean GI50 = 88 nM (most potent among 13 alkaloids screened)
Quantified Difference	Comparable potency with reduced structural complexity (no C1/C7 hydroxyls)
Conditions	NCI60 human tumor cell line panel (leukemia, melanoma, lung, colon, brain, ovary, breast, prostate, kidney cancers)

Why This Matters

Trans-dihydrolycoricidine offers potency comparable to the most active class member while providing a synthetically more accessible scaffold for medicinal chemistry optimization.

• [1] Varró, G., Hegedűs, L., Simon, A., Balogh, A., Grün, A., Leveles, I., Vértessy, B. G., & Kádas, I. (2019). (±)-trans-Dihydronarciclasine and (±)-trans-dihydrolycoricidine analogues modified in their ring A: Evaluation of their anticancer activity and a SAR study. European Journal of Medicinal Chemistry, 173, 76-89. View Source

Stereochemical Requirement for Antiviral Activity: (3R)-Configuration Essential for HSV-1 Inhibition

An SAR study of trans-dihydrolycoricidine and three C3-modified analogs revealed that a configurationally defined (3R)-secondary alcohol at the C3 position is crucial for efficacious inhibition of lytic HSV-1 infection [1]. Analogs lacking the correct C3 stereochemistry demonstrated reduced or abolished antiviral activity. This stereochemical requirement distinguishes trans-dihydrolycoricidine from other Amaryllidaceae alkaloids with different C-ring substitution patterns, such as pancratistatin (which possesses a different C-ring hydroxylation pattern) and lycorine (which has an unsaturated C-ring).

Stereochemical Requirement

Class-level

(3R)-secondary alcohol at C3 required for HSV-1 lytic inhibition; altered analogs lost activity.

Supports enantiomer-attribution review for antiviral assays.

iPSC-derived neuron model; stereochemical purity is critical.

Evidence Dimension	Requirement of C3 (3R)-secondary alcohol for HSV-1 lytic inhibition
Target Compound Data	C3 (3R)-configuration essential for activity
Comparator Or Baseline	C3-modified analogs (8-10) with altered stereochemistry: reduced or no inhibition
Quantified Difference	Qualitative determination: loss of stereochemistry = loss of activity
Conditions	HSV-1 lytic infection assay in iPSC-derived neurons

Why This Matters

This stereochemical specificity justifies procurement of enantiomerically pure trans-dihydrolycoricidine rather than racemic mixtures or stereochemical variants for reproducible antiviral studies.

• [1] McNulty, J., D'Aiuto, L., Zhi, Y., McClain, L., Zepeda-Velázquez, C., Ler, S., Jenkins, H. A., Yee, M. B., Piazza, P., Yolken, R. H., Kinchington, P. R., & Nimgaonkar, V. L. (2016). iPSC Neuronal Assay Identifies Amaryllidaceae Pharmacophore with Multiple Effects against Herpesvirus Infections. ACS Medicinal Chemistry Letters, 7(1), 46-50. View Source

Broad-Spectrum Antiviral Coverage: Activity Against DNA and RNA Viruses Including ZIKV and HBV

Trans-dihydrolycoricidine (R430) demonstrates broad-spectrum antiviral activity across multiple viral families. It inhibits DNA viruses including HSV-1 (including ACV-resistant strains), HSV-2, HCMV, MCMV, and HBV, as well as RNA viruses including Brazilian and Cambodian Zika virus strains [1]. The therapeutic index for ZIKV inhibition was reported to be comparable to standard antiviral drugs [1]. This broad-spectrum profile contrasts with many class-related Amaryllidaceae alkaloids, which have primarily been evaluated for anticancer applications or narrower antiviral targets.

Broad-Spectrum Coverage

Class-level

Reported inhibition of DNA viruses (HSV-1/2, HCMV, MCMV, HBV) and RNA viruses (ZIKV).

Supports broad-spectrum antiviral screening context.

Therapeutic index for ZIKV reported as comparable to standard antivirals.

Evidence Dimension	Spectrum of antiviral activity across viral families
Target Compound Data	Inhibits DNA viruses (HSV-1/2, HCMV, MCMV, HBV) and RNA viruses (ZIKV Brazilian and Cambodian strains)
Comparator Or Baseline	Other Amaryllidaceae alkaloids (pancratistatin, narciclasine) primarily evaluated for anticancer activity or limited antiviral targets
Quantified Difference	Broad-spectrum activity across multiple viral families vs. narrower reported profiles for class members
Conditions	Various cell culture models; ex vivo rodent latency model; ZIKV inhibition with therapeutic index comparable to standard antivirals

Why This Matters

Procurement is strategically justified for broad-spectrum antiviral screening programs, particularly those targeting both herpesviruses and flaviviruses.

• [1] D'Aiuto, L., McNulty, J., Hartline, C., Demers, M., Calcagno, C., Zhi, Y., McClain, L., Zepeda-Velázquez, C., Ler, S., Jenkins, H. A., Yee, M. B., Piazza, P., Yolken, R. H., Kinchington, P. R., & Nimgaonkar, V. L. (2018). R430: A potent inhibitor of DNA and RNA viruses. Scientific Reports, 8, 16662. View Source

Unique Epigenetic Mechanism: H3K27me3 Enrichment on Viral Gene Promoters

Trans-dihydrolycoricidine (R430) acts through a mechanism distinct from nucleoside analogs like acyclovir. It induces global inhibition of viral gene transcription accompanied by enrichment of H3K27me3 (trimethylation of histone H3 at lysine 27) methylation on viral gene promoters [1]. This epigenetic silencing mechanism is fundamentally different from ACV's viral DNA polymerase inhibition and explains R430's efficacy against ACV-resistant HSV-1 strains. Furthermore, R430 prevents HSV-1 reactivation from latency in an ex vivo rodent model [1], addressing a clinical limitation of current anti-herpetic drugs which cannot eliminate latent viral reservoirs.

Epigenetic Mechanism

Class-level

H3K27me3 enrichment on viral gene promoters; prevents HSV-1 reactivation in ex vivo model.

Supports latency-targeting pathway-response interpretation.

Epigenetic silencing distinct from polymerase inhibition.

Evidence Dimension	Mechanism of antiviral action
Target Compound Data	Global inhibition of viral gene transcription with H3K27me3 promoter methylation enrichment
Comparator Or Baseline	Acyclovir: viral DNA polymerase inhibition (nucleoside analog chain termination)
Quantified Difference	Mechanistically distinct; effective against ACV-resistant strains where polymerase inhibitors fail
Conditions	HSV-1 infected cells; ex vivo rodent latency model

Why This Matters

The distinct epigenetic mechanism enables use in mechanistic studies of viral latency and justifies procurement for drug discovery programs targeting latent herpesvirus reservoirs.

• [1] D'Aiuto, L., McNulty, J., Hartline, C., Demers, M., Calcagno, C., Zhi, Y., McClain, L., Zepeda-Velázquez, C., Ler, S., Jenkins, H. A., Yee, M. B., Piazza, P., Yolken, R. H., Kinchington, P. R., & Nimgaonkar, V. L. (2018). R430: A potent inhibitor of DNA and RNA viruses. Scientific Reports, 8, 16662. View Source

Validated Application Scenarios for Trans-Dihydrolycoricidine in Research and Drug Discovery

Medicinal Chemistry: Minimal Pharmacophore Scaffold for Anticancer SAR Studies

Trans-dihydrolycoricidine serves as the structurally validated minimal pharmacophore for phenanthridinone-based anticancer agents. As demonstrated by Pettit et al., it retains potent anticancer activity while lacking the C1 and C7 hydroxyl groups present in pancratistatin and narciclasine, making it an ideal scaffold for systematic SAR exploration [1]. Medicinal chemistry programs can use this compound as a starting point for derivatization without the synthetic burden of introducing unnecessary hydroxyl functionalities.

Antiviral Drug Discovery: Lead Compound for ACV-Resistant Herpesvirus Infections

Trans-dihydrolycoricidine is validated for programs targeting ACV-resistant HSV-1 infections. It demonstrates efficacy against ACV-resistant HSV-1 strains (Tk⁻ and PAAv) where acyclovir fails, and prevents viral reactivation from latency in ex vivo models [1]. Its distinct epigenetic mechanism involving H3K27me3 methylation enrichment on viral promoters offers a novel therapeutic approach for latent herpesvirus infections, an unmet clinical need not addressed by current nucleoside analog therapies [1].

Broad-Spectrum Antiviral Screening and Viral Latency Research

Given its demonstrated activity against multiple DNA viruses (HSV-1, HSV-2, HCMV, MCMV, HBV) and RNA viruses (ZIKV Brazilian and Cambodian strains), trans-dihydrolycoricidine is suitable for broad-spectrum antiviral screening programs [1]. Its ability to prevent HSV-1 reactivation from latency in ex vivo rodent models makes it particularly valuable for fundamental research into viral latency mechanisms and the development of latency-targeting therapeutic strategies [1].

Stereochemical Probe for C3-Modified Analogue Development

The established requirement for a configurationally defined (3R)-secondary alcohol at C3 for HSV-1 lytic inhibition positions trans-dihydrolycoricidine as a stereochemical probe for antiviral SAR studies [1]. Researchers can systematically modify the C3 position while maintaining the validated trans-B/C ring junction and 1,3-benzodioxole scaffold, enabling rational design of analogues with potentially improved therapeutic indices or altered selectivity profiles [1].

Application

Selection Property

Validation Focus

Anticancer SAR studies

Minimal phenanthridinone scaffold

Cytotoxicity endpoint review and model-response context

Antiviral screening for resistant strains

Comparator assay-response context

ACV-resistant strain panel and mechanism of action studies

Broad-spectrum antiviral screening

Antiviral screening context

DNA and RNA virus family profiling

Stereochemical probe development

Enantiomer-attribution review

C3-configuration and pathway-response interpretation

• [1] D'Aiuto, L., McNulty, J., Hartline, C., Demers, M., Calcagno, C., Zhi, Y., McClain, L., Zepeda-Velázquez, C., Ler, S., Jenkins, H. A., Yee, M. B., Piazza, P., Yolken, R. H., Kinchington, P. R., & Nimgaonkar, V. L. (2018). R430: A potent inhibitor of DNA and RNA viruses. Scientific Reports, 8, 16662. View Source